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Compound of Interest

Compound Name: Iridium hexafluoride

CAS No.: 7783-75-7

Cat. No.: B14795597

Get Quote

A Comparative Guide to Iridium Hexafluoride and Uranium Hexafluoride for Researchers and

Drug Development Professionals

This guide provides a comprehensive comparison of the physicochemical properties, synthesis,

reactivity, and applications of Iridium Hexafluoride (IrF₆) and Uranium Hexafluoride (UF₆). The

information is intended for researchers, scientists, and professionals in drug development who

require a detailed understanding of these highly reactive inorganic compounds.

Quantitative Data Summary
The physical and chemical properties of Iridium Hexafluoride and Uranium Hexafluoride are

summarized in the table below for a clear and objective comparison.
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Property Iridium Hexafluoride (IrF₆)
Uranium Hexafluoride
(UF₆)

Molar Mass 306.22 g/mol [1] 352.02 g/mol

Appearance Yellow crystalline solid[1]
Colorless to white crystalline

solid[2][3]

Density 5.11 g/cm³ (solid at -140 °C)[1] 5.09 g/cm³ (solid)

Melting Point 44 °C (111 °F; 317 K)[1]
64.05 °C (147.29 °F; 337.20 K)

at 1.5 atm (triple point)[4]

Boiling Point 53.6 °C (128.5 °F; 326.8 K)[1]

Sublimes at 56.5 °C (133.7 °F;

329.6 K) at atmospheric

pressure

Molecular Geometry Octahedral (Oₕ) Octahedral (Oₕ)

Crystal Structure Orthorhombic (at -140 °C)[1] Orthorhombic

Solubility Soluble in HF[1]
Soluble in chloroform, CCl₄,

liquid chlorine, and bromine

Reactivity with Water Decomposes in water[5]
Reacts vigorously with water to

form UO₂F₂ and HF[4][6]

Molecular Structure and Bonding
Both Iridium Hexafluoride and Uranium Hexafluoride molecules exhibit an octahedral

geometry with the metal atom at the center and six fluorine atoms at the vertices. This Oₕ

symmetry is a common feature for binary hexafluorides. The bonding in both compounds is

predominantly covalent.

Experimental Protocols: Synthesis
Synthesis of Iridium Hexafluoride (IrF₆)
Iridium Hexafluoride is synthesized by the direct reaction of iridium metal with an excess of

elemental fluorine gas at elevated temperatures.[1]
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Experimental Protocol:

Iridium metal powder is placed in a reaction vessel, typically a stainless-steel autoclave.[7]

The vessel is heated to 300 °C.[1][7]

An excess of fluorine gas is introduced into the heated autoclave.[1][7]

The reaction proceeds for approximately 8 hours to form gaseous IrF₆.[7]

Due to its thermal instability, the product must be rapidly cooled and condensed (frozen out)

from the reaction mixture to prevent dissociation back into its constituent elements.[1]

Synthesis of Uranium Hexafluoride (UF₆)
The industrial production of Uranium Hexafluoride involves a multi-step process starting from

uranium ore concentrate ("yellowcake").[8]

Experimental Protocol:

Uranium ore concentrate (U₃O₈) is converted to uranium dioxide (UO₂).

The UO₂ is then reacted with anhydrous hydrogen fluoride (HF) at elevated temperatures to

produce uranium tetrafluoride (UF₄).[9]

The resulting UF₄ is then fluorinated with elemental fluorine (F₂) in a flame reactor at high

temperatures (around 1100 °C) to yield gaseous Uranium Hexafluoride.[9]

The gaseous UF₆ is then collected and condensed into a solid crystalline form for storage

and transport.

Reactivity and Stability
Iridium Hexafluoride is a powerful fluorinating agent and is highly reactive.[10] It is thermally

unstable and needs to be stored at low temperatures to prevent it from decomposing.[1] It

reacts with water and must be handled in a dry environment.[11]
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Uranium Hexafluoride is also a strong fluorinating agent.[4] It reacts vigorously with water and

even moisture in the air to produce uranyl fluoride (UO₂F₂) and highly corrosive and toxic

hydrogen fluoride (HF).[4][6] This reactivity necessitates strict handling protocols to prevent

accidental exposure and corrosion of equipment. UF₆ reacts mildly with aluminum, forming a

protective surface layer of AlF₃ that prevents further reaction.[4]
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Caption: Synthesis and Hydrolysis Pathways of IrF₆ and UF₆.

Applications
Iridium Hexafluoride has applications in several specialized fields:

Chemical Synthesis: It is used as a powerful fluorinating agent to produce various fluorine-

containing compounds.[10]

Materials Science: It serves as a precursor for creating thin films and coatings with unique

properties through fluorination processes.[10]

Nuclear Industry: Due to its high volatility, it can be used to remove volatile fission products

from nuclear reactors.[10]
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Research and Development: It is employed in studies of fluorine chemistry and its

interactions with other elements.[10]

Uranium Hexafluoride is a crucial compound in the nuclear fuel cycle:

Uranium Enrichment: Its primary application is in the enrichment of uranium.[2][3] The small

mass difference between the isotopes ²³⁵UF₆ and ²³⁸UF₆ allows for their separation using

methods like gaseous diffusion and gas centrifugation.[12]

Nuclear Fuel Production: Enriched UF₆ is chemically converted into uranium oxide (UO₂),

which is then used to fabricate fuel for nuclear power reactors.[8]

Reprocessing of Spent Nuclear Fuel: UF₆ has been utilized in advanced reprocessing

methods like fluoride volatility to separate different materials from spent fuel.[12]

Safety and Handling
Both Iridium Hexafluoride and Uranium Hexafluoride are hazardous materials that require

stringent safety protocols.

Iridium Hexafluoride:

It is toxic and corrosive.[5]

Exposure can cause severe irritation to the eyes, skin, and respiratory tract.[5]

Handling requires personal protective equipment (PPE) such as protective gloves, clothing,

eye protection, and respiratory protection.[5][11]

It should be stored in a cool, dry, well-ventilated area away from incompatible materials and

moisture.[11]

Uranium Hexafluoride:

It is highly toxic, corrosive, and radioactive.[13]

The primary chemical hazard is its reaction with water to produce hydrofluoric acid, which

can cause severe burns.[2]
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Inhalation or ingestion can lead to kidney damage, blood disorders, and other systemic

effects.[13]

Exposure to its radioactive nature increases the risk of cancer.[13]

It must be handled in a regulated, marked area with local exhaust ventilation.[6]

Comprehensive PPE, including respiratory protection, is mandatory.[14]

Storage must be in tightly closed containers, away from water, moisture, and various organic

compounds.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://ibilabs.com/msds/uranium-compounds/uranium-hexafluoride-msds/
https://www.echemi.com/sds/uraniumhexafluoride-pid_Rock22138.html
https://www.benchchem.com/product/b14795597/docs#iridium-hexafluoride-vs-uranium-hexafluoride-properties
https://www.benchchem.com/product/b14795597/docs#iridium-hexafluoride-vs-uranium-hexafluoride-properties
https://www.benchchem.com/product/b14795597/docs#iridium-hexafluoride-vs-uranium-hexafluoride-properties
https://www.benchchem.com/product/b14795597/docs#iridium-hexafluoride-vs-uranium-hexafluoride-properties
https://www.benchchem.com/product/b14795597?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14795597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

